3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[benzyl(methyl)amino]-1-(2-phenylethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H22N2O2/c1-21(15-17-10-6-3-7-11-17)18-14-19(23)22(20(18)24)13-12-16-8-4-2-5-9-16/h2-11,18H,12-15H2,1H3
• InChI Key: KNINSOIFQWNMSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CC(=O)N(C2=O)CCC3=CC=CC=C3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione is a chemical compound that belongs to the family of pyrrolidine derivatives. It is also known as N-Benzyl-N-methyl-2-(2-phenylethyl)-2,5-dioxopyrrolidine-3-amine. This compound has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione has been shown to have a number of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in certain types of cancer cells. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione in lab experiments is its potent activity against cancer cells. This makes it a valuable tool for researchers who are studying the mechanisms of cancer growth and proliferation. However, one of the main limitations of this compound is its relatively complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione. One area of interest is the development of new anticancer drugs based on this compound. Additionally, researchers are interested in studying the mechanism of action of this compound in more detail, as well as its potential applications in other areas of medicine, such as neurology and psychiatry. Finally, there is also interest in developing new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione is a complex process that involves multiple steps. One of the most common methods for synthesizing this compound is the reaction between N-benzyl-N-methyl-2-(2-phenylethyl)-2,5-dioxopyrrolidine-3-carboxamide and methylamine. This reaction is typically carried out in the presence of a catalyst and under specific conditions of temperature and pressure.

Scientific Research Applications

3-[benzyl(methyl)amino]-1-(2-phenylethyl)-2,5-pyrrolidinedione has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research is its use in medicinal chemistry. This compound has been shown to exhibit potent activity against certain types of cancer cells, making it a potential candidate for the development of new anticancer drugs.